Cas no 1197944-18-5 (Methyl benzo[d]isothiazole-5-carboxylate)

• Product Name: Methyl benzo[d]isothiazole-5-carboxylate
• CAS No: 1197944-18-5
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 2189916
• Update Time: 2025-07-23

Methyl benzo[d]isothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl benzodisothiazole-5-carboxylate
• methyl 1,2-benzothiazole-5-carboxylate
• methyl benzo[d]isothiazole-5-carboxylate
• 1,2-Benzisothiazole-5-carboxylic acid, methyl ester
• YSYWAAKOMAEXQT-UHFFFAOYSA-N
• methylbenzo[d]isothiazole-5-carboxylate
• FCH1195410
• AX8329817
• Methyl benzo[d]isothiazole-5-carboxylate

• Inchi： 1S/C9H7NO2S/c1-12-9(11)6-2-3-8-7(4-6)5-10-13-8/h2-5H,1H3
• InChI Key： YSYWAAKOMAEXQT-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(=O)OC)=CC=2C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Methyl benzo[d]isothiazole-5-carboxylate

Methyl benzo[d]isothiazole-5-carboxylate (CAS No. 1197944-18-5): A Comprehensive Overview

Methyl benzo[d]isothiazole-5-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1197944-18-5, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule's distinct benzo[d]isothiazole core, combined with its ester functionality, makes it a versatile scaffold for further chemical modifications and biological investigations.

The Methyl benzo[d]isothiazole-5-carboxylate structure consists of a benzene ring fused with a thiazole ring, which is further substituted with a carboxylate group at the 5-position and an ester group at the 2-position. This configuration imparts specific electronic and steric properties, making it an attractive candidate for drug discovery and material science applications. The compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions has been a focal point in recent studies.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like Methyl benzo[d]isothiazole-5-carboxylate in developing novel therapeutic agents. Researchers have been exploring its potential as a lead compound for treating various diseases, including cancer, inflammation, and infectious disorders. The compound's unique pharmacophore has been investigated for its ability to modulate enzyme activity and receptor binding, offering promising avenues for therapeutic intervention.

In the context of drug development, the synthesis of derivatives of Methyl benzo[d]isothiazole-5-carboxylate has been a subject of extensive research. By modifying the ester group or introducing additional functional groups, scientists aim to enhance the compound's bioavailability, potency, and selectivity. For instance, studies have shown that incorporating fluorine atoms into the benzo[d]isothiazole core can significantly improve metabolic stability and binding affinity to biological targets.

The role of computational chemistry in understanding the behavior of Methyl benzo[d]isothiazole-5-carboxylate cannot be overstated. Molecular modeling techniques have enabled researchers to predict the compound's interactions with proteins and other biomolecules with high accuracy. These simulations have provided valuable insights into the compound's binding mechanisms and have guided the design of more effective derivatives.

Moreover, the environmental impact of Methyl benzo[d]isothiazole-5-carboxylate has been a topic of interest. Researchers are exploring sustainable synthetic routes to minimize waste and energy consumption during production. Green chemistry principles have been applied to develop more eco-friendly methods for synthesizing this compound, ensuring that its production aligns with global efforts to reduce environmental footprint.

Industrial applications of Methyl benzo[d]isothiazole-5-carboxylate are also emerging. Beyond pharmaceuticals, this compound has shown potential in materials science, particularly in the development of advanced polymers and coatings. Its unique chemical properties make it suitable for creating materials with enhanced durability and functionality.

The future prospects of Methyl benzo[d]isothiazole-5-carboxylate are vast and exciting. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine and materials science. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for society.